Cas no 789-78-6 (7-methoxy-2-phenyl-4H-thiochromen-4-one)

• Product Name: 7-methoxy-2-phenyl-4H-thiochromen-4-one
• CAS No: 789-78-6
• MF: C₁₆H₁₂O₂S
• MW: 268.330283164978
• CID: 984428
• PubChem ID: 100774
• Update Time: 2025-04-20

7-methoxy-2-phenyl-4H-thiochromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2-phenyl-4H-thiochromen-4-one
• 4H-1-benzothiopyran-4-one, 7-methoxy-2-phenyl-
• NSC364540
• MUMCJGWCGQZTNA-UHFFFAOYSA-N
• AKOS024255050
• 7-Methoxy-2-phenyl-4H-1-benzothiopyran-4-one
• BRN 1250743
• 1-Thioflavone, 7-methoxy-
• 789-78-6
• 7-Methoxy-2-phenyl-4H-thiochromen-4-one #
• DTXSID401000128
• CHEMBL59932
• NSC 364540
• Oprea1_035774
• NSC-364540
• 7-Methoxythioflavone
• Thiochroman-4-one, 2,3-dehydro-7-methoxy-2-phenyl-
• DS-001650

• Inchi： 1S/C16H12O2S/c1-18-12-7-8-13-14(17)10-15(19-16(13)9-12)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： MUMCJGWCGQZTNA-UHFFFAOYSA-N
• SMILES： S1C(=CC(C2C=CC(=CC1=2)OC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.05586
• Monoisotopic Mass: 268.0558
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 3.7

Experimental Properties

• Density: 1.267
• Boiling Point: 440.6°C at 760 mmHg
• Flash Point: 222.3°C
• Refractive Index: 1.652
• PSA: 26.3
• LogP: 3.93710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioflavones